![molecular formula C8H5F2NO B050328 2,6-Difluoro-4-methoxybenzonitrile CAS No. 123843-66-3](/img/structure/B50328.png)
2,6-Difluoro-4-methoxybenzonitrile
Overview
Description
Synthesis Analysis
The synthesis of related fluorine-containing compounds often involves aromatic nucleophilic substitution reactions and fluorination techniques. For instance, novel fluorinated poly(ether nitrile)s derived from pentafluorobenzonitrile demonstrate the complexity and versatility of synthesizing fluorine-containing polymers, showcasing the intricate processes involved in creating such compounds (Kimura et al., 2001). Similarly, the conversion of difluorobenzonitrile from dichlorobenzonitrile using potassium fluoride under specific conditions highlights the critical steps in synthesizing difluorobenzonitrile derivatives, emphasizing the importance of reaction conditions and stoichiometry (Tao, 2000).
Molecular Structure Analysis
The molecular structure of "2,6-Difluoro-4-methoxybenzonitrile" and related compounds has been explored through various spectroscopic techniques. The microwave spectrum analysis of 2,6-difluorobenzonitrile, for example, provides insights into the molecular geometry and electronic distribution within the molecule, offering a foundation for understanding its chemical behavior (Sharma & Doraiswamy, 1996).
Chemical Reactions and Properties
Nucleophilic substitution reactions involving polyfluorobenzonitriles, including the displacement of fluorine atoms with other groups, are critical for modifying the chemical structure and properties of fluorinated compounds. These reactions are foundational for synthesizing a variety of fluorine-containing organic molecules, demonstrating the compound's reactivity and potential for further chemical transformations (Bolton & Sandall, 1978).
Physical Properties Analysis
The physical properties of fluorinated compounds, such as solubility, thermal stability, and film-forming ability, are crucial for their application in materials science. For example, fluorinated poly(ether nitrile)s derived from pentafluorobenzonitrile exhibit excellent solubilities in common solvents and high thermal stabilities, making them suitable for high-performance applications (Kimura et al., 2001).
Chemical Properties Analysis
The chemical properties of "2,6-Difluoro-4-methoxybenzonitrile" and related fluorinated benzonitriles, such as reactivity towards various nucleophiles and the ability to undergo nucleophilic substitution reactions, are pivotal for their utilization in organic synthesis and the development of fluorine-containing molecules for diverse applications (Lin, Li, & Chi, 1991).
Scientific Research Applications
Synthesis of Substituted 2-Amino-4-quinazolinones : Utilizing 2,6-difluoro-4-methoxybenzonitrile as a starting point, various o-fluorobenzoic acid derivatives were synthesized, leading to the development of 2-amino-4-quinazolinone derivatives (Fray et al., 2006).
Poly(benzonitrile ether)s Synthesis : In the context of polymer science, 2,6-difluoro-4-methoxybenzonitrile was polycondensed with silylated 1,1,1-tris(4-hydroxyphenyl)ethane to create soluble polyethers, contributing to the field of advanced materials (Kricheldorf et al., 2005).
Studying Nucleophilic Attack by Enolate Anions : This compound was used to study carbon versus oxygen nucleophilic attack by enolate anions of weakly acidic ketones (Guedira & Beugelmans, 1992).
Microwave Spectrum Analysis : The microwave spectrum of 2,6-difluorobenzonitrile was analyzed, providing insights into its molecular structure and properties (Sharma & Doraiswamy, 1996).
Synthesis of 2,6-Difluorobenzamide : This compound was produced through fluorization and nucleophilic addition, demonstrating its utility in organic synthesis (Luo Sheng-tie, 2005).
Second Harmonic Generation Studies : Studies on 5-Bromo-2-Methoxybenzonitrile, a related compound, investigated its non-linear optical (NLO) properties, indicating potential research applications in photonic and optoelectronic devices (Kumar & Raman, 2017).
Biocatalytic Production of 2,6-Difluorobenzamide : Employing a recombinant Escherichia coli expressing the Aurantimonas manganoxydans nitrile hydratase, 2,6-difluoro-4-methoxybenzonitrile was converted into 2,6-difluorobenzamide, highlighting its significance in biocatalysis and industrial applications (Yang et al., 2018).
Dye-Sensitized Solar Cell Research : The electronic structures of 4-methoxybenzonitrile, a structurally similar compound, were studied for applications in dye-sensitized solar cells (Prakasam et al., 2013).
Kinetics of Hydrolysis in High Temperature Liquid Water : The hydrolysis of 2,6-difluorobenzonitrile in high temperature liquid water was studied, providing important data for the green preparation of 2,6-difluorobenzamide (Ren Haoming, 2011).
Arenes Oxidation Studies : Oxidation studies of arenes, including methoxybenzonitriles, explored their conversion to phenols and quinones, revealing insights into organic synthesis and chemical transformations (Orita et al., 1989).
Safety and Hazards
This compound is considered hazardous. It is toxic in contact with skin, causes skin irritation, serious eye irritation, and is harmful if swallowed or inhaled . Proper safety measures should be taken when handling this compound, including wearing appropriate personal protective equipment and ensuring adequate ventilation .
Mechanism of Action
Target of Action
It is known that the compound is used as a liquid crystal material , suggesting that it may interact with certain proteins or receptors involved in the regulation of cellular structures and processes.
Mode of Action
Given its use as a liquid crystal material , it can be inferred that the compound might interact with its targets to influence the physical properties of cellular structures, potentially altering their function.
Result of Action
properties
IUPAC Name |
2,6-difluoro-4-methoxybenzonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5F2NO/c1-12-5-2-7(9)6(4-11)8(10)3-5/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMGFDVIQHBAJHT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C(=C1)F)C#N)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5F2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40381123 | |
Record name | 2,6-Difluoro-4-methoxybenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40381123 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-Difluoro-4-methoxybenzonitrile | |
CAS RN |
123843-66-3 | |
Record name | 2,6-Difluoro-4-methoxybenzonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=123843-66-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,6-Difluoro-4-methoxybenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40381123 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 123843-66-3 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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